methyl 4-methyl-3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate

• IUPAC Name: methyl 4-methyl-3-[(5-methyl-1,2-oxazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H14N2O4/c1-8-4-5-10(14(18)19-3)7-11(8)15-13(17)12-6-9(2)20-16-12/h4-7H,1-3H3,(H,15,17)
• InChI Key: WQEIYHCPAPSAGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=NOC(=C2)C
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

Methyl 4-methyl-3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as M4MCAB and is a member of the benzoate ester family. M4MCAB is a white crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform.

Mechanism of Action

The mechanism of action of M4MCAB is not fully understood. However, studies have shown that it inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. M4MCAB also inhibits the production of prostaglandins, which are known to contribute to inflammation.
Biochemical and Physiological Effects:
M4MCAB has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to inhibit the growth of cancer cells and possess insecticidal and fungicidal properties. However, the exact biochemical and physiological effects of M4MCAB are still under investigation.

Advantages and Limitations for Lab Experiments

M4MCAB has several advantages for lab experiments. It is easy to synthesize, and its purity can be easily assessed using standard analytical techniques. It is also relatively stable and can be stored for extended periods of time. However, M4MCAB has some limitations for lab experiments. Its low solubility in water makes it difficult to work with in aqueous solutions, and its relatively low yield makes it expensive to produce in large quantities.

Future Directions

There are several future directions for the study of M4MCAB. One potential direction is the development of new derivatives of M4MCAB with improved properties. Another potential direction is the investigation of the mechanism of action of M4MCAB in more detail. Finally, the potential applications of M4MCAB in material science and agriculture warrant further investigation.
In conclusion, M4MCAB is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of M4MCAB in various fields.

Synthesis Methods

The synthesis of M4MCAB involves a multistep process that starts with the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. This is followed by the reaction of 4-methylbenzoyl chloride with 5-methyl-3-isoxazolylamine to form the corresponding amide. The final step involves the esterification of the amide with methyl alcohol to form M4MCAB. The overall yield of this synthesis method is around 40%.

Scientific Research Applications

M4MCAB has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, M4MCAB has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential as an anticancer agent. In agriculture, M4MCAB has been shown to possess insecticidal and fungicidal properties. In material science, M4MCAB has been studied for its potential as a building block for the synthesis of new materials.